Cas no 1261765-43-8 (3-(2,3-Difluorophenyl)-2-hydroxypyridine-6-acetonitrile)

• Product Name: 3-(2,3-Difluorophenyl)-2-hydroxypyridine-6-acetonitrile
• CAS No: 1261765-43-8
• MF: C₁₃H₈F₂N₂O
• MW: 246.212229728699
• CID: 4913146
• Update Time: 2025-10-29

3-(2,3-Difluorophenyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C13H8F2N2O/c14-11-3-1-2-9(12(11)15)10-5-4-8(6-7-16)17-13(10)18/h1-5H,6H2,(H,17,18)
• InChI Key： DINVRKYRQDWVKJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(CC#N)NC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9

Additional information on 3-(2,3-Difluorophenyl)-2-hydroxypyridine-6-acetonitrile

A Comprehensive Overview of 3-(2,3-Difluorophenyl)-2-Hydroxypyridine-6-Acetonitrile (CAS No. 1261765-43-8)

3-(2,3-Difluorophenyl)-2-hydroxypyridine-6-acetonitrile, also known by its CAS registry number 1261765-43-8, is a highly specialized aromatic heterocyclic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in organic synthesis.

The molecular structure of 3-(2,3-difluorophenyl)-2-hydroxypyridine-6-acetonitrile is characterized by a pyridine ring substituted with a difluorophenyl group at the 3-position and an acetonitrile group at the 6-position, along with a hydroxyl group at the 2-position. These substituents impart distinctive electronic and steric properties to the molecule, making it an interesting candidate for both fundamental research and practical applications.

Recent studies have highlighted the importance of pyridine derivatives like CAS No. 1261765-43-8 in drug discovery efforts. The presence of electron-withdrawing groups such as the acetonitrile moiety and difluorophenyl substituent enhances the compound's ability to interact with biological targets, potentially leading to novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and receptors, which could pave the way for treatments in areas such as oncology and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(2,3-difluorophenyl)-2-hydroxypyridine-6-acetonitrile has shown promise in materials science. Its rigid aromatic structure and functional groups make it a suitable candidate for use in organic electronics, particularly as a component in semiconducting materials or as a building block for advanced polymers. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, further enhancing its viability for large-scale applications.

The synthesis of CAS No. 1261765-43-8 typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced cost-effectively on an industrial scale. Innovations in catalytic systems have also contributed to the development of greener synthesis routes, aligning with current trends toward sustainable chemistry practices.

The physical properties of 3-(2,3-difluorophenyl)-2-hydroxypyridine-6-acetonitrile, such as its melting point and solubility characteristics, are critical factors influencing its application potential. Studies have demonstrated that these properties can be fine-tuned by modifying substituents on the pyridine ring, offering researchers flexibility in tailoring the compound for specific uses.

In terms of environmental impact, preliminary assessments suggest that CAS No. 1261765-43-8 exhibits moderate biodegradability under controlled conditions. However, further research is required to fully understand its behavior in natural ecosystems and ensure its safe use in commercial products.

Looking ahead, the continued exploration of 3-(2,3-difluorophenyl)-2-hydroxypyridine-6-acetonitrile's properties is expected to unlock new opportunities across diverse fields. Its unique combination of chemical reactivity and structural stability positions it as a valuable asset in both academic research and industrial innovation.